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Compound of Interest

Compound Name: 4-Methoxy-2-nitrobenzoic acid

Cat. No.: B188913

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 4-Methoxy-2-
nitrobenzoic acid, a key chemical intermediate. It details the compound's chemical identity,
physicochemical properties, a validated synthesis protocol, and its significant applications
across the pharmaceutical, agrochemical, and material science sectors. All quantitative data is
presented in standardized tables for clarity, and key processes are visualized using logical
diagrams to facilitate understanding for research and development professionals.

Chemical Identity and Physicochemical Properties

4-Methoxy-2-nitrobenzoic acid is an aromatic carboxylic acid characterized by the presence

of both a methoxy and a nitro group on the benzene ring.[1] These functional groups enhance

its reactivity, making it a valuable building block in organic synthesis.[1] Its formal IUPAC name
IS 4-methoxy-2-nitrobenzoic acid.[]

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name 4-methoxy-2-nitrobenzoic acid[2]
2-Nitro-p-anisic acid, 2-Nitro-4-methoxybenzoic
Synonyms )
acid[1][3]
CAS Number 33844-21-2[1][3][4][5]

Molecular Formula

CeH7NOs[1][4][6]

SMILES String

COc1cec(C(0)=0)c(cl)--INVALID-LINK--=0[5]
[6]

| INChl Key | DVZBWONCSHFMMM-UHFEFAOYSA-N[2][5][6] |

Table 2: Physicochemical Properties

Property Value

Molecular Weight 197.14 g/mol [2][5]

Appearance Off-white to brown solid[1]

Melting Point 196.5-201 °C[1][5][7]

Boiling Point 372.9 °C at 760 mmHg|3]

Solubility Sparingly soluble in water; Soluble in

methanol[4][8]

| Storage Conditions | Keep in a cool environment (0-8 °C)[1][3][9] |

Synthesis of 4-Methoxy-2-nitrobenzoic Acid

The compound can be effectively synthesized through the oxidation of 4-methyl-3-nitroanisole.

A detailed experimental protocol based on established methods is provided below.[7]

Experimental Protocol: Oxidation of 4-Methyl-3-

nitroanisole
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Objective: To synthesize 4-methoxy-2-nitrobenzoic acid with a high yield.

Materials:

4-methyl-3-nitroanisole

Potassium permanganate (KMnQOa)

Deionized water

1 N Hydrochloric acid (HCI)

Chloroform (CHCIs)

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

¢ A mixture of 4-methyl-3-nitroanisole (18 mmol) and potassium permanganate (63 mmol) is
prepared in 200 mL of water.[7]

e The solution is heated to reflux and maintained for 24 hours.[7]

 After the reaction is complete, the mixture is cooled to room temperature.

e The insoluble solids (manganese dioxide) are removed by filtration.[7]

e The resulting filtrate is acidified to a pH of 2 using 1 N hydrochloric acid.[7]

e The acidified solution is then extracted three times with 50 mL portions of chloroform.[7]

e The combined organic phases are dried over anhydrous magnesium sulfate and filtered.[7]
o The filtrate is concentrated under reduced pressure to precipitate the product.[7]

» The collected precipitate is 4-methoxy-2-nitrobenzoic acid, typically achieved in around an
80% yield.[7]
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Caption: Synthesis workflow for 4-Methoxy-2-nitrobenzoic acid.

Spectroscopic Data

Structural elucidation and purity assessment of 4-Methoxy-2-nitrobenzoic acid are typically
performed using a variety of spectroscopic techniques. While raw spectral data is beyond the
scope of this guide, the availability of standard spectra is noted for reference.

Table 3: Available Spectroscopic Data

Technique Purpose Reference

Confirms the proton
1H NMR framework of the [10]
molecule.

Identifies the number and type
13C NMR [10]
of carbon atoms.

Confirms the presence of key
IR Spectroscopy functional groups (e.g., - [2]
COOQOH, -NOz, -OCHs).

| Mass Spectrometry | Determines the molecular weight and fragmentation pattern. |[10] |

Key Applications in Research and Development

4-Methoxy-2-nitrobenzoic acid is a versatile intermediate with applications spanning multiple
industries.[4] Its unique structure is leveraged for the synthesis of more complex molecules.

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various
pharmaceuticals, particularly in the development of novel anti-inflammatory and analgesic
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agents.[1]

o Agrochemicals and Dyestuffs: The compound is utilized in the manufacturing of specialized

agrochemicals and dyes.[4][7]

o Material Science: It is used in the formulation of advanced polymers and coatings, where its

properties can enhance material performance and durability.[1]

e Analytical Chemistry: The compound is employed as a reference standard in various

chromatographic techniques to ensure the accuracy and reliability of analytical results.[1]
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Caption: Key application pathways for 4-Methoxy-2-nitrobenzoic acid.

Safety and Handling

Appropriate safety measures should be observed when handling 4-Methoxy-2-nitrobenzoic

acid.

o Hazard Codes: It is classified with the "Xn" hazard code, indicating it is harmful.[9]

e GHS Pictogram: The GHS pictogram is an exclamation mark (GHSO07), signaling potential

hazards such as skin irritation, eye irritation, or being harmful if swallowed.[5][8]
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o Risk Statements: Risk statements include R20/21/22, indicating it is harmful by inhalation, in
contact with skin, and if swallowed.[9]

o Safety Statements: The S36 safety statement advises wearing suitable protective clothing.[9]

e Storage: The compound should be stored in a cool, dry place, with recommended
temperatures between 0-8 °C.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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